Cas no 851814-15-8 (4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol)

4,5-Dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol is a heterocyclic thiol derivative featuring a substituted imidazole core with a tetrahydrofuran (THF) methyl group at the N1 position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The presence of the thiol group enables selective functionalization, while the dimethyl substitution on the imidazole ring may enhance steric and electronic properties. The oxolane (THF) moiety contributes to improved solubility and conformational flexibility, making it suitable for further derivatization. Its structural features suggest utility in coordination chemistry, catalysis, or as a ligand scaffold.

4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol structure

851814-15-8 structure

Product Name:4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol

CAS No:851814-15-8

MF:C₁₀H₁₆N₂OS

MW:212.311841011047

CID:1119014

PubChem ID:2998943

Update Time:2025-06-06

4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1,3-dihydro-4,5-dimethyl-1-[(tetrahydro-2-furanyl)methyl]-2H-Imidazole-2-thione
- 4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol
- 4,5-dimethyl-3-(oxolan-2-ylmethyl)-1H-imidazole-2-thione
- SR-01000064581-1
- Z85918835
- EN300-18581
- Q27209376
- 4,5-dimethyl-3-(2-oxolanylmethyl)-1H-imidazole-2-thione
- 4,5-dimethyl-1-(oxolan-2-ylmethyl)-1H-imidazole-2-thiol
- AKOS034636730
- 851814-15-8
- HMS2373C12
- CS-0237627
- CHEBI:121129
- CHEMBL1399368
- SR-01000064581
- SMR000068029
- MLS000058506
- HMS1764A15
- Inchi： 1S/C10H16N2OS/c1-7-8(2)12(10(14)11-7)6-9-4-3-5-13-9/h9H,3-6H2,1-2H3,(H,11,14)
- InChI Key： FZABHEWHHBCRSU-UHFFFAOYSA-N
- SMILES： S=C1NC(C)=C(C)N1CC1CCCO1

Computed Properties

Exact Mass: 212.09833431g/mol
Monoisotopic Mass: 212.09833431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 56.6Å²

4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B431335-50mg	4,5-dimethyl-1-(oxolan-2-ylmethyl)-1H-imidazole-2-thiol	851814-15-8		50mg	$ 50.00	2022-06-07
TRC	B431335-100mg	4,5-dimethyl-1-(oxolan-2-ylmethyl)-1H-imidazole-2-thiol	851814-15-8		100mg	$ 70.00	2022-06-07
TRC	B431335-500mg	4,5-dimethyl-1-(oxolan-2-ylmethyl)-1H-imidazole-2-thiol	851814-15-8		500mg	$ 295.00	2022-06-07
Chemenu	CM390388-1g	4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol	851814-15-8	95%+	1g	$***	2023-05-29
Chemenu	CM390388-5g	4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol	851814-15-8	95%+	5g	$***	2023-05-29
Chemenu	CM390388-10g	4,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-imidazole-2-thiol	851814-15-8	95%+	10g	$***	2023-05-29
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